Cas no 5349-51-9 (4-(tert-Pentyl)cyclohexanol)

• Product Name: 4-(tert-Pentyl)cyclohexanol
• CAS No: 5349-51-9
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• MDL: MFCD00019356
• CID: 371751
• Update Time: 2026-05-14

4-(tert-Pentyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Pentyl)cyclohexanol
• 4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 4-tert-Amylcyclohexanol
• Cyclohexanol,4-(1,1-dimethylpropyl)-
• 4-Hydroxy-1-tert.-pentyl-cyclohexan
• 4-tert-Amyl-1-cyclohexanol
• 4-tert-Amylcyclohexanol,cis
• 4-tert-Amylcyclohexanol,cis + trans
• 4-tert-Pentylcyclohexanol
• 4-tert-pentylcyclohexanol,cis + trans
• P-TERT-AMYLCYCLOHEXANOL
• transmixedisomers

• MDL： MFCD00019356
• Inchi： InChI=1S/C11H22O/c1-4-11(2,3)9-5-7-10(12)8-6-9/h9-10,12H,4-8H2,1-3H3
• InChI Key： VDQZABQVXYELSI-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C1CCC(CC1)O

Computed Properties

• Exact Mass: 170.16700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.903 g/mL at 25 °C(lit.)
• Melting Point: 24-27 °C(lit.)
• Boiling Point: 154-155 °C40 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.4637 (estimate)
• PSA: 20.23000
• LogP: 2.97370
• Solubility: Not determined

4-(tert-Pentyl)cyclohexanol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36